Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-8a-(2-propenyl)-, (8aR)-

• CAS RN: 847952-38-9
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: (8aR)-8a-prop-2-enyl-3,6,7,8-tetrahydro-2H-pyrrolo[1,2-a]pyrazine-1,4-dione
• InChI: InChI=1S/C10H14N2O2/c1-2-4-10-5-3-6-12(10)8(13)7-11-9(10)14/h2H,1,3-7H2,(H,11,14)/t10-/m0/s1
• InChI Key: WVKCGUOWPZAROG-JTQLQIEISA-N
• Isomeric SMILES: C=CC[C@@]12CCCN1C(=O)CNC2=O
• SMILES: C=CCC12CCCN1C(=O)CNC2=O
• synonyms: cyclo-L-glycyl-L-2-allylproline; NNZ-2591

Description

NNZ-2591 (cyclo-L-glycyl-L-2-allylproline) is an investigational synthetic analog of cyclic glycine-proline (cGP), a breakdown product of human insulin-like growth factor 1 (IGF-1), that has been chemically modified to increase its half-life, stability, and oral bioavailability. It is currently under development by Neuren Pharmaceuticals for the symptomatic treatment of Angelman, Phelan-McDermid, and Pitt Hopkins Syndromes. It was granted Orphan Drug Designation by the FDA in October 2019 and was granted a patent by the European Patent Office in December 2019. Clinical trials are expected to begin in 2020.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Bioactivity in Salt Spring Habitat of Manipur, India : A study by Kannabiran (2016) highlighted the potential of Pyrrolo[1,2-a]pyrazine-1,4-dione derivatives as antifungal compounds. They exhibited mild hemolytic activity and moderate toxicity against normal cell lines.
• Antibiofilm Effect Against Gram-negative Bacteria : Research by Rajivgandhi et al. (2018) demonstrated the efficacy of these compounds in inhibiting biofilm formation and reducing viability in preformed biofilms of P. mirabilis and E. coli.

Anti-Cancer Applications

• Potential Against MCF-7 Breast Cancer Cells : A study by Rajivgandhi et al. (2020) reported that Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3 displayed significant anti-cancer properties against MCF-7 human breast cancer cells.
• Investigation of Derivatives : Parrino et al. (2014) found that certain derivatives exhibited modest activity against breast and renal cancer cell lines (Parrino et al., 2014).

Antifouling Applications

• Antifouling Potential in Marine Environments : Nalini et al. (2019) explored the antifouling potential of a compound isolated from marine sponge-associated bacteria. This compound showed promise in inhibiting the growth of fouling bacterial strains (Nalini et al., 2019).

Chemical Synthesis and Structure Elucidation

• Synthesis and Structural Studies : Various studies have been conducted on the synthesis and structural elucidation of Pyrrolo[1,2-a]pyrazine derivatives, contributing to the understanding of their chemical properties and potential applications in various fields (Sanghasen Singh et al., 2022), (Chervyakov & Maslivets, 2013).

Other Applications

• Chitinase Activity in Bacteria : The compound has been identified in bacterial extracts and has been associated with chitinase activity, suggesting potential applications in biocontrol or bioremediation (Zheng Mei-xi, 2014).